Cas no 2624139-53-1 (4,5-Dibromopyrimidin-2-amine)

• Product Name: 4,5-Dibromopyrimidin-2-amine
• CAS No: 2624139-53-1
• MF: C₄H₃Br₂N₃
• MW: 252.894718408585
• MDL: MFCD33550243
• CID: 5664919
• PubChem ID: 87720230
• Update Time: 2025-07-17

4,5-Dibromopyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromopyrimidin-2-amine
• 2624139-53-1
• SCHEMBL4736009
• EN300-27719530
• 4,5-Dibromo-2-pyrimidinamine
• 4,5-Dibromopyrimidin-2-amine

• MDL： MFCD33550243
• Inchi： 1S/C4H3Br2N3/c5-2-1-8-4(7)9-3(2)6/h1H,(H2,7,8,9)
• InChI Key： FVYSGBWDGNOKBV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(N)=NC=1Br

Computed Properties

• Exact Mass: 252.86732g/mol
• Monoisotopic Mass: 250.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 2.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.5±48.0 °C(Predicted)
• pka: 1.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,5-Dibromopyrimidin-2-amine

Comprehensive Overview of 4,5-Dibromopyrimidin-2-amine (CAS No. 2624139-53-1): Properties, Applications, and Industry Insights

4,5-Dibromopyrimidin-2-amine (CAS No. 2624139-53-1) is a specialized brominated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its high reactivity and versatile functional groups, serves as a critical intermediate in the synthesis of complex molecules. With the increasing demand for heterocyclic compounds in drug discovery, 4,5-Dibromopyrimidin-2-amine has emerged as a key building block for developing targeted therapies and crop protection agents.

The molecular structure of 4,5-Dibromopyrimidin-2-amine features two bromine atoms at the 4 and 5 positions, enhancing its electrophilic properties. This makes it particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Researchers frequently search for "4,5-Dibromopyrimidin-2-amine synthesis" or "CAS 2624139-53-1 applications," reflecting its relevance in small-molecule drug development and material science.

In the context of green chemistry, 4,5-Dibromopyrimidin-2-amine aligns with the industry's shift toward sustainable synthesis methods. Recent studies explore its use in catalyzed reactions with reduced environmental impact, addressing queries like "eco-friendly bromopyrimidine derivatives." Its stability under controlled conditions also makes it a candidate for high-throughput screening in pharmaceutical R&D.

The compound's role in agrochemical innovation is another hot topic. With growing interest in "pyrimidine-based pesticides," 4,5-Dibromopyrimidin-2-amine is investigated for its potential to enhance pest resistance while minimizing ecological harm. Its selective reactivity allows for the design of next-generation herbicides and fungicides, meeting regulatory demands for safer formulations.

From a commercial perspective, suppliers and manufacturers emphasize CAS 2624139-53-1 purity standards and scalable production techniques. FAQs such as "where to buy 4,5-Dibromopyrimidin-2-amine" or "technical specifications" highlight the need for reliable sourcing. Analytical data, including HPLC chromatograms and NMR spectra, are often provided to ensure compliance with Good Manufacturing Practices (GMP).

Looking ahead, 4,5-Dibromopyrimidin-2-amine is poised to play a pivotal role in advancing precision medicine and smart agriculture. Its integration into AI-driven molecular design platforms—a trending search term like "machine learning in compound optimization"—demonstrates its intersection with cutting-edge technology. As research continues, this compound will likely unlock new pathways in bioconjugation and nanomaterial functionalization, solidifying its status as a multifaceted chemical entity.